Cas no 2639417-46-0 (4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid)

• Product Name: 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid
• CAS No: 2639417-46-0
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 5663451
• PubChem ID: 165902219
• Update Time: 2025-06-25

4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725363
• 4'-({[(benzyloxy)carbonyl]amino}methyl)-[1,1'-biphenyl]-2-carboxylic acid
• 2639417-46-0
• 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid

• Inchi： 1S/C22H19NO4/c24-21(25)20-9-5-4-8-19(20)18-12-10-16(11-13-18)14-23-22(26)27-15-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,23,26)(H,24,25)
• InChI Key： JCMRQNKASKMUIB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C1C=CC=CC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid

Introduction to 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid (CAS No. 2639417-46-0) and Its Emerging Applications in Chemical Biology

4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid, identified by the CAS number 2639417-46-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This molecule, featuring a biphenyl core with functionalized side chains, exhibits promise in various biochemical and pharmaceutical research domains. The presence of a benzyloxy carbonylamino group and a methyl substituent on the biphenyl ring contributes to its distinct chemical behavior, making it a valuable scaffold for drug discovery and molecular recognition studies.

The biphenyl moiety is a well-documented structural motif in medicinal chemistry, known for its ability to enhance molecular stability and bioavailability. In particular, the 1,1'-biphenyl structure is frequently employed in the design of biologically active compounds due to its rigidity and ability to adopt favorable pharmacokinetic profiles. The carboxylic acid group at the 2-position of the biphenyl ring provides a site for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

The benzyloxy carbonylamino functional group is particularly noteworthy as it introduces both hydrophobicity and steric bulk, which can be strategically leveraged to modulate binding interactions with biological targets. This moiety is commonly found in peptide mimetics and protease inhibitors, where it serves to stabilize intermediate amide bonds during synthesis. The incorporation of this group into 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid suggests potential applications in the development of novel enzyme inhibitors or receptor ligands.

The methyl group at the 4'-position further diversifies the compound's chemical landscape, offering another degree of freedom for structural optimization. This substitution can influence solubility, metabolic stability, and overall pharmacodynamics, making it a critical parameter in medicinal chemistry design. Recent studies have highlighted the importance of methyl-substituted biphenyl derivatives in addressing neurological disorders and inflammatory conditions, where precise molecular interactions are paramount.

Emerging research in chemical biology has demonstrated that 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid (CAS No. 2639417-46-0) exhibits intriguing properties as a molecular probe. Its biphenyl core allows for selective binding to certain protein targets, while the benzyloxy carbonylamino group enhances covalent labeling strategies used in proteomics and drug discovery. Such applications are particularly relevant in the context of post-translational modifications (PTMs), where site-specific protein labeling can provide insights into cellular signaling pathways.

In addition to its role as a biochemical tool, this compound has shown promise in material science applications. The rigid biphenyl structure lends itself well to the development of liquid crystals and organic semiconductors, where molecular ordering is critical for functionality. Furthermore, the presence of multiple functional groups allows for polymerization or cross-linking reactions, opening avenues for creating novel polymeric materials with tailored mechanical and electronic properties.

The carboxylic acid functionality at the 2-position also facilitates salt formation, which can improve compound solubility and formulation flexibility. This property is particularly advantageous in pharmaceutical development, where bioavailability and drug delivery are key considerations. Recent advances in prodrug design have leveraged carboxylic acids to enhance membrane permeability or target-specific release mechanisms.

Recent studies have begun to explore 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid (CAS No. 2639417-46-0) as a precursor in combinatorial chemistry libraries. By systematically varying substituents on the biphenyl core or introducing different benzyloxy carbonylamino derivatives, researchers can generate libraries of compounds with diverse biological activities. Such approaches have accelerated hit identification in drug discovery pipelines and provided novel scaffolds for further optimization.

The compound's stability under various reaction conditions has also been investigated, with preliminary data suggesting compatibility with both aqueous and organic synthesis protocols. This versatility makes it a valuable building block for multi-step synthetic routes toward more complex molecules. Additionally, its well-characterized spectroscopic properties (NMR, IR) facilitate rapid identification and purification during synthetic workflows.

In conclusion,4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-2-carboxylic acid represents a versatile and promising compound with applications spanning chemical biology, pharmaceuticals, and materials science. Its unique structural features—particularly the biphenyl core combined with functionalized side chains—offer numerous opportunities for innovation. As research continues to uncover new methodologies for molecular manipulation,CAS No. 2639417-46-0 will likely remain at the forefront of interdisciplinary investigations aimed at advancing both fundamental science and applied technologies.